N-(3,4-dimethoxyphenyl)-3-(3,3-dimethylbutanamido)benzofuran-2-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-3-(3,3-dimethylbutanoylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H26N2O5/c1-23(2,3)13-19(26)25-20-15-8-6-7-9-16(15)30-21(20)22(27)24-14-10-11-17(28-4)18(12-14)29-5/h6-12H,13H2,1-5H3,(H,24,27)(H,25,26)
• InChI Key: QPJDABAUSNGGRS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C23H26N2O5
• Molecular Weight: 410.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-3-(3,3-dimethylbutanamido)benzofuran-2-carboxamide, commonly known as DMDB-2C-B, is a synthetic compound that belongs to the phenethylamine and benzofuran families. DMDB-2C-B is a designer drug that has gained popularity in recent years due to its psychoactive effects.

Mechanism of Action

DMDB-2C-B acts as a partial agonist at the 5-HT2A receptor, which is responsible for the psychedelic effects of the drug. It also acts as a reuptake inhibitor at the dopamine and norepinephrine transporters, which leads to an increase in the levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects:
DMDB-2C-B has been found to induce hallucinations, altered perception of time and space, and changes in mood and thought patterns. It has also been found to increase heart rate, blood pressure, and body temperature. Long-term use of DMDB-2C-B has been associated with adverse effects on mental health, including anxiety, depression, and psychosis.

Advantages and Limitations for Lab Experiments

DMDB-2C-B has been used in scientific research to study the mechanisms of action of psychedelic drugs. Its high affinity for the serotonin receptor makes it a valuable tool for studying the effects of serotonin on the brain. However, due to its psychoactive effects, DMDB-2C-B can be difficult to work with in a laboratory setting, and caution must be taken to ensure the safety of researchers.

Future Directions

Future research on DMDB-2C-B could focus on its potential therapeutic applications. Its ability to target the serotonin receptor could make it a valuable tool in the treatment of depression and anxiety disorders. Further research could also focus on the long-term effects of DMDB-2C-B on mental health, as well as its potential for abuse and addiction. Finally, research could explore the potential of DMDB-2C-B as a tool for studying the mechanisms of action of other psychoactive drugs.

Synthesis Methods

DMDB-2C-B can be synthesized by reacting 3,4-dimethoxyphenylacetonitrile with 3,3-dimethylbutanoyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with 2-amino-5-methoxybenzofuran to yield DMDB-2C-B.

Scientific Research Applications

DMDB-2C-B has been used in scientific research to study its psychoactive effects. It has been found to act as a serotonin receptor agonist, specifically targeting the 5-HT2A receptor. DMDB-2C-B has also been found to have a high affinity for the dopamine transporter and the norepinephrine transporter.